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Compound of Interest

Compound Name:
Tetraphenylantimony(V)

methoxide

Cat. No.: B088660 Get Quote

Tetraphenylantimony(V) Methoxide: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known chemical properties of

Tetraphenylantimony(V) methoxide. Due to the limited availability of detailed experimental

data in publicly accessible literature, this document focuses on compiling the existing

information and providing a framework for future research.

Physicochemical Properties
Tetraphenylantimony(V) methoxide is a white powder. While extensive quantitative data is

not available, the fundamental physicochemical properties are summarized in the table below.
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Property Value Reference

CAS Number 14090-94-9 [1]

Molecular Formula C₂₅H₂₃OSb [1]

Molecular Weight 477.20 g/mol [1]

Appearance White powder [1]

Melting Point 215-218 °C [1]

Synthesis
A detailed, peer-reviewed experimental protocol for the synthesis of Tetraphenylantimony(V)
methoxide is not readily available in the surveyed literature. However, a general approach to

the synthesis of related arylantimony(V) derivatives involves the reaction of a triarylantimony

dichloride with a sodium alkoxide. For instance, the synthesis of Ph₃Sb(Cl)(O₂C–C₉H₆N) was

achieved by reacting triphenylantimony dichloride with sodium 2-quinoline carboxylate, formed

in situ from 2-quinoline carboxylic acid and sodium methoxide in toluene.[2]

A plausible synthetic pathway for Tetraphenylantimony(V) methoxide could be the reaction of

Tetraphenylantimony(V) bromide with sodium methoxide.

Proposed Synthetic Workflow:
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Proposed Synthesis of Tetraphenylantimony(V) Methoxide

Tetraphenylantimony(V) bromide

Reaction in an inert solvent (e.g., Toluene)

Sodium methoxide

Tetraphenylantimony(V) methoxide Sodium bromide (byproduct)
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Caption: Proposed reaction scheme for the synthesis of Tetraphenylantimony(V) methoxide.

Spectroscopic Data
Specific, experimentally verified spectroscopic data for Tetraphenylantimony(V) methoxide,

including ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS), are not available in

the reviewed literature. For related triphenylantimony(V) complexes, ¹H and ¹³C NMR have

been used for characterization.[3] The IR spectra of organoantimony compounds of the type

R₃SbX₂ have also been studied.[4]

Reactivity
The reactivity of Tetraphenylantimony(V) methoxide is expected to be influenced by the

antimony-carbon and antimony-oxygen bonds.

Hydrolysis
Detailed experimental studies on the hydrolysis of Tetraphenylantimony(V) methoxide are

not available. Generally, metal alkoxides are susceptible to hydrolysis to form the
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corresponding hydroxide and alcohol. The hydrolysis of Tetraphenylantimony(V) methoxide
would likely yield Tetraphenylantimony(V) hydroxide and methanol.

Hydrolysis Pathway:

Proposed Hydrolysis of Tetraphenylantimony(V) Methoxide

Tetraphenylantimony(V) methoxide

Hydrolysis

Water (H₂O)

Tetraphenylantimony(V) hydroxide Methanol
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Caption: Postulated hydrolysis reaction of Tetraphenylantimony(V) methoxide.

Reactivity with Electrophiles and Nucleophiles
Specific studies on the reactivity of Tetraphenylantimony(V) methoxide with electrophiles and

nucleophiles have not been found. The methoxide group is generally a poor leaving group but

can be activated by protonation. The antimony center, being pentavalent, is relatively electron-

rich and could potentially interact with strong electrophiles.

Thermal Decomposition
There is no specific information on the thermal decomposition of Tetraphenylantimony(V)
methoxide in the available literature. The thermal decomposition of other organoantimony

compounds has been studied, and the products often result from the cleavage of the antimony-
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carbon bonds. For instance, the decomposition of tertiarybutyldimethylantimony proceeds via

homolysis followed by recombination and disproportionation reactions.[5] The thermal

decomposition of Tetraphenylantimony(V) methoxide would likely involve the breaking of the

Sb-Ph and Sb-OCH₃ bonds, but the specific products and mechanism remain to be determined

experimentally.

Decomposition Logic:

Conceptual Thermal Decomposition Pathway

Tetraphenylantimony(V) methoxide

Decomposition

Heat (Δ)
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Caption: General representation of the thermal decomposition of Tetraphenylantimony(V)
methoxide.

Future Research Directions
The lack of comprehensive data on Tetraphenylantimony(V) methoxide highlights several

key areas for future research:

Development and optimization of a reliable synthetic protocol.
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Thorough characterization using modern spectroscopic techniques (NMR, IR, MS, and X-ray

crystallography).

Systematic investigation of its reactivity with various electrophiles and nucleophiles.

Detailed studies on its hydrolysis and thermal decomposition pathways.

Such studies are essential for understanding the fundamental chemistry of this compound and

for evaluating its potential applications in various scientific and industrial fields, including drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rsc.org [rsc.org]

2. researchgate.net [researchgate.net]

3. huc.cup.uni-muenchen.de [huc.cup.uni-muenchen.de]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Chemical properties of Tetraphenylantimony(V)
methoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088660#chemical-properties-of-tetraphenylantimony-
v-methoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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